2-[[4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide

Specification

• CAS No.: 686737-95-1
• Molecular Formula: C22H17ClN2O6S2
• Molecular Weight: 504.96
• IUPAC Name: 2-[[4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C22H17ClN2O6S2/c1-29-17-6-3-2-5-16(17)24-19(26)13-32-22-21(25-20(31-22)18-7-4-12-30-18)33(27,28)15-10-8-14(23)9-11-15/h2-12H,13H2,1H3,(H,24,26)
• Standard InChI Key: OWVNSXHGQUIVMC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)CSC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl

Introduction

Overview of 2-[[4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide

2-[[4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide is a complex organic compound notable for its unique structural features and potential biological activities. This compound belongs to the class of sulfonamide derivatives and is characterized by the presence of multiple functional groups, including a chlorophenyl group, a furan ring, and an oxazole moiety. Its molecular formula is $C_{20}H_{18}ClN_{3}O_{3}S$, with a molecular weight of approximately 411.9 g/mol.

Synthesis

The synthesis of 2-[[4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide typically involves several key steps:

• Preparation of Sulfonamide: The initial step often includes the reaction of chlorobenzenesulfonyl chloride with appropriate amines under controlled pH conditions to form the sulfonamide derivative.

• Formation of Oxazole Ring: The incorporation of the oxazole moiety is achieved through cyclization reactions involving furan derivatives and appropriate reagents.

• Final Coupling Reaction: The final product is obtained by coupling the sulfonamide with an acetamide derivative, ensuring that conditions are optimized for yield and purity.

Biological Activity

Preliminary studies indicate that compounds with similar structural motifs exhibit significant biological activities, including:

• Anticancer Properties: Compounds containing oxazole and furan rings have been evaluated for their potential as anticancer agents, showing cytotoxic effects against various cancer cell lines.

Compound Type	Biological Activity	Notes
Oxazole Derivatives	Anticancer activity	Varying substituents affect potency
Furan-based Compounds	Cytotoxic effects	Diverse functionalization options
Sulfonamide Derivatives	Antimicrobial properties	Broad spectrum of activity

Potential Applications

The unique structural characteristics of this compound suggest several potential applications in medicinal chemistry:

• Development of new anticancer agents targeting specific pathways.

• Exploration as antimicrobial agents due to the presence of the sulfonamide group.